Cas no 149-44-0 (Sodium hydroxymethanesulfinate)
Sodium hydroxymethanesulfinate (also known as sodium formaldehyde sulfoxylate) is a white crystalline powder widely used as a reducing agent in chemical synthesis and industrial applications. Its key advantages include strong reducing properties, particularly under acidic or alkaline conditions, making it effective in vat dyeing, polymer initiation, and electroless plating. The compound exhibits high solubility in water, facilitating homogeneous reaction conditions. It is also valued for its ability to decompose into non-toxic byproducts, enhancing environmental compatibility. Additionally, its stability in solid form ensures reliable storage and handling. These characteristics make it a versatile choice for applications requiring controlled reduction processes.
149-44-0 structure
Product Name:Sodium hydroxymethanesulfinate
CAS No:149-44-0
MF:CH3NaO3S
MW:118.087490320206
CID:36580
PubChem ID:87575616
Update Time:2026-05-14
Sodium hydroxymethanesulfinate Chemical and Physical Properties
Names and Identifiers
-
- Hydroxymethanesulfinic acid sodium salt dihydrate
- Sodium Formaldehyde Sulfoxylate Hydrate
- Sodium hydroxymethanesulfinate hydrate
- Hydroxymethanesulfinic acid sodium salt hydrate
- RONGALITE
- Sodium Hydroxymethanesulfinate
- Sodium hydroxymethanesulfinate monohydrate
- Sodiumformaldehydesulfoxylatedihydrate
- Glyph of white powder
- aldanil
- discolite
- Formaldehyde Sodium Sulfoxylate Dihydrate
- formapon
- formopan
- FORMOPON
- FORMOSUL
- Hydro AWC
- hydrolit
- hydroxymethanesulfinic acid sodium salt
- Reinecke salt
- rongalitc
- Rongalite Dihydrate
- Rongalite(R)
- sodium formaldehyde sulfoxylate
- Sodium hydroxymethanesulfinate dihydrate
- sodium hydroxymethanesulphinate
- sodium rongalite
- formaldehyde hydrosulfite
- formaldehyde sodium bisulfite adduct
- formaldehyde sodium sulfoxylate
- formaldehydesulfoxylic acid sodium salt
- Rongalit
- Leptacit
- Leptacid
- Rodite
- Superlite C
- Rongalite C
- Bleachit D
- Rongalit C
- Hydrosulfite AWC
- Redol C
- Methanesulfinic acid, hydroxy-, monosodium salt
- Sodium methanalsulfoxylate
- Sodium Sulfoxylate Formaldehyde (anhydrous)
- SODIUM FORMALDEHYDESULFOXYLATE
- Natrium hydrox
- Sodium bisulfoxylate formaldehyde,powder
- Sodium hydroxymethanesulfinate
-
- MDL： MFCD00040426
- Inchi： 1S/CH4O3S.Na/c2-1-5(3)4;/h2H,1H2,(H,3,4);/q;+1/p-1
- InChI Key： XWGJFPHUCFXLBL-UHFFFAOYSA-M
- SMILES： S(C([H])([H])O[H])(=O)[O-].[Na+]
Computed Properties
- Exact Mass: 117.97000
- Monoisotopic Mass: 117.97
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 6
- Rotatable Bond Count: 1
- Complexity: 46.1
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Topological Polar Surface Area: 79.6
Experimental Properties
- Color/Form: Translucent white orthorhombic crystals or small pieces.
- Melting Point: 64-68℃
- Boiling Point: 446.4 °Cat760mmHg
- Flash Point: >100℃
- PH: 9.5-10.5
- Solubility: H2O: 50 mg/mL, clear, colorless
- Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents.
- PSA: 79.57000
- LogP: -0.31900
- Solubility: Soluble in water, slightly soluble in alcohol.
- Merck: 8620
Sodium hydroxymethanesulfinate Security Information
-
Symbol:
- Prompt：warning
- Hazard Statement： H303-H315-H319
- Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P312
- WGK Germany：1
- Hazard Category Code： R36/37/38: irritating to eyes, respiratory tract and skin
- Safety Instruction： S26; S36
- RTECS：PB0380000
-
Hazardous Material Identification：
- Storage Condition：The warehouse is low temperature, ventilated, dry, fireproof, and stored separately from oxidants and food raw materials
- Risk Phrases：R36/37/38
- TSCA：Yes
Sodium hydroxymethanesulfinate Customs Data
- HS CODE：2831900000
- Customs Data：
China Customs Code:
2930909090Overview:
2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
Sodium hydroxymethanesulfinate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | S42210-500g |
Sodium sulfinomethanolate |
149-44-0 | 500g |
¥78.0 | 2021-09-07 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | S42210-1kg |
Sodium sulfinomethanolate |
149-44-0 | 1kg |
¥128.0 | 2021-09-07 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | S42210-100g |
Sodium sulfinomethanolate |
149-44-0 | 100g |
¥28.0 | 2021-09-07 | ||
| A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI | A15731-500g |
Hydroxymethanesulfinic acid sodium salt hydrate, tech 85%, cont. up to 5% sodium sulfite (dry wt.) |
149-44-0 | cont. up to 5% | 500g |
￥389.00 | 2023-03-01 | |
| A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI | A15731-2500g |
Hydroxymethanesulfinic acid sodium salt hydrate, tech 85%, cont. up to 5% sodium sulfite (dry wt.) |
149-44-0 | cont. up to 5% | 2500g |
￥1551.00 | 2023-03-01 | |
| Apollo Scientific | OR922468-25g |
Sodium hydroxymethanesulfinate |
149-44-0 | 95% | 25g |
£20.00 | 2025-02-19 | |
| Apollo Scientific | OR922468-100g |
Sodium hydroxymethanesulfinate |
149-44-0 | 95% | 100g |
£52.00 | 2025-02-19 | |
| Ambeed | A140708-100g |
Sodium hydroxymethanesulfinate |
149-44-0 | 95% | 100g |
$6.00 | 2022-05-17 | |
| Ambeed | A140708-500g |
Sodium hydroxymethanesulfinate |
149-44-0 | 95% | 500g |
$15.0 | 2024-04-23 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | KN875-100g |
Sodium hydroxymethanesulfinate |
149-44-0 | 97.0%(T) | 100g |
￥92.0 | 2022-06-10 |
Sodium hydroxymethanesulfinate Suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier
(CAS:149-44-0)Carved white block
Order Number:LE3971;LE12493;LE1762596
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 11:45
Price ($):discuss personally
Email:18501500038@163.com
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier
(CAS:149-44-0)Sodium hydroxymethanesulphinate
Order Number:sfd19589
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:38
Price ($):discuss personally
Email:sales2@senfeida.com
Sodium hydroxymethanesulfinate Related Literature
-
Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
-
A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
-
Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
149-44-0 (Sodium hydroxymethanesulfinate) Related Products
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Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:149-44-0)Carved white block
Purity:99%/99%/99%
Quantity:25KG,200KG,1000KG/25KG,200KG,1000KG/25KG,200KG,1000KG
Price ($):Inquiry/Inquiry/Inquiry
Suzhou Senfeida Chemical Co., Ltd
(CAS:149-44-0)Sodium hydroxymethanesulphinate
Purity:99.9%
Quantity:200kg
Price ($):Inquiry